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For researchers, scientists, and drug development professionals, the selection of an

appropriate plasticizer is critical to achieving desired material performance and ensuring

product stability. This guide provides an objective comparison of the performance of diisooctyl
sebacate (DIOS) against common adipate plasticizers, supported by experimental data and

detailed methodologies.

Diisooctyl sebacate (DIOS), a sebacic acid ester, and various adipate esters, such as dioctyl

adipate (DOA), diisononyl adipate (DINA), and diisodecyl adipate (DIDA), are widely used as

primary or secondary plasticizers in a range of polymer formulations, most notably with

polyvinyl chloride (PVC). While both classes of plasticizers are known for imparting flexibility,

particularly at low temperatures, their performance characteristics differ in key areas. This

guide will delve into a comparative analysis of their plasticizing efficiency, low-temperature

performance, volatility, and extraction resistance.

Quantitative Performance Comparison
The following tables summarize the typical physical properties and performance characteristics

of DIOS compared to a selection of adipate plasticizers when incorporated into PVC.

Table 1: Comparison of Typical Physical Properties in Plasticized PVC
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Property
Test
Method

Diisooctyl
Sebacate
(DIOS)

Dioctyl
Adipate
(DOA)

Diisononyl
Adipate
(DINA)

Diisodecyl
Adipate
(DIDA)

Hardness

(Shore A)
ASTM D2240 68 64 - -

100%

Modulus

(MPa)

ASTM D412 6.0 5.2 - -

Elongation at

Break (%)
ASTM D412 380 410 - -

Tensile

Strength

(MPa)

ASTM D412 12.9 12.6 - -

Note: Data for DINA and DIDA in this specific direct comparison is not readily available in the

public domain. The values for DIOS and DOA are based on a formulation with di-2-ethylhexyl

sebacate (DOS), a close analog of DIOS.[1]

Table 2: Comparative Performance Characteristics
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Performance Metric Test Method
Diisooctyl
Sebacate (DIOS)

Adipate
Plasticizers
(General)

Low-Temperature

Flexibility (Brittle

Point, °C)

ASTM D746 Excellent (-50 to -60) Good (-40 to -55)

Volatility (Weight

Loss, %)
ASTM D1203 Very Low Low to Moderate

Extraction Resistance

(Water/Soapy Water)
ASTM D1239 Excellent Good

Extraction Resistance

(Oil/Hexane)
ASTM D1239 Moderate Good

Plasticizing Efficiency ASTM D2199 High High

Key Performance Areas: A Detailed Look
Low-Temperature Flexibility
One of the most significant advantages of diisooctyl sebacate is its exceptional performance

at low temperatures.[2] Materials plasticized with DIOS tend to maintain their flexibility and

resist becoming brittle at lower temperatures compared to those plasticized with many

adipates. This is a critical attribute for applications such as wire and cable insulation,

automotive interiors, and medical tubing that may be exposed to cold environments. Adipate

plasticizers also offer good low-temperature properties, making them a suitable choice for

many applications, though sebacates generally exhibit a lower brittle point.[3]

Volatility
Volatility, or the tendency of a plasticizer to evaporate from a material, can impact the long-term

stability and performance of a product. DIOS is known for its very low volatility due to its higher

molecular weight compared to some adipates.[1] This results in better retention of physical

properties over time, especially in applications involving elevated temperatures. Among the

adipates, volatility tends to decrease with increasing alcohol chain length, with diisodecyl

adipate (DIDA) being less volatile than diisononyl adipate (DINA).[3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1670628?utm_src=pdf-body
https://www.eastharbourgroup.com/products/diisooctyl-sebacate-bis2-ethylhexyl-sebacate
https://www.nj-chem.co.jp/en/app/products/detail?middle_category_id=10
https://www.hallstarindustrial.com/webfoo/wp-content/uploads/hallstar-dos-paper.pdf
https://www.nj-chem.co.jp/en/app/products/detail?middle_category_id=10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction Resistance
The resistance of a plasticizer to extraction by various fluids is crucial for maintaining the

integrity of the plastic, particularly in applications involving contact with liquids. DIOS

demonstrates excellent resistance to extraction by aqueous solutions, including soapy water.[1]

However, its resistance to extraction by non-polar substances like oils and hydrocarbons is

generally considered moderate.[1] Adipate plasticizers typically offer good all-around extraction

resistance.

Plasticizing Efficiency
Both DIOS and adipate plasticizers are considered to be efficient plasticizers, meaning they

effectively increase the flexibility and workability of polymers like PVC. The choice between

them may depend on the desired balance of other properties, such as low-temperature

performance and volatility.

Experimental Protocols
To ensure accurate and reproducible comparisons of plasticizer performance, standardized

experimental protocols are essential. The following are detailed methodologies for the key

experiments cited in this guide.

Determination of Low-Temperature Flexibility
(Brittleness Temperature) - ASTM D746
This method determines the temperature at which plastic materials exhibit brittle failure under

specified impact conditions.

Apparatus:

Impact tester with a specified striking edge and specimen clamp.

Temperature-controlled bath capable of reaching and maintaining the required low

temperatures.

Procedure:

Prepare standardized test specimens of the plasticized material.
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Condition the specimens at a standard temperature and humidity.

Mount a specimen in the clamp of the impact tester.

Immerse the clamped specimen in the refrigerated bath, which is maintained at a specific

temperature.

After a specified immersion time, release the striking arm of the impact tester to strike the

specimen.

Examine the specimen for any signs of fracture or cracking.

Repeat the test at different temperatures, typically in 2°C increments, to determine the

temperature at which 50% of the specimens fail. This temperature is reported as the

brittleness temperature.

Measurement of Volatility (Volatile Loss) - ASTM D1203
This test method determines the weight loss of a plastic material due to the volatilization of

plasticizers and other volatile components using activated carbon as an immersion medium.

Apparatus:

Analytical balance.

Oven capable of maintaining a constant temperature.

Containers with activated carbon.

Procedure:

Cut the plasticized material into specimens of specified dimensions.

Condition the specimens at a standard temperature and humidity.

Weigh the conditioned specimens accurately.

Place the specimens in a container with activated carbon, ensuring they are surrounded by

the carbon.
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Place the container in an oven at a specified temperature (e.g., 70°C or 100°C) for a set

duration (e.g., 24 hours).

After the specified time, remove the specimens from the oven and allow them to cool to room

temperature in a desiccator.

Reweigh the specimens.

The volatile loss is calculated as the percentage of weight lost during the test.

Evaluation of Extraction Resistance - ASTM D1239
This method measures the weight loss of a plastic film after immersion in a specific chemical,

indicating its resistance to extraction.

Apparatus:

Analytical balance.

Immersion containers.

Constant-temperature bath.

Procedure:

Prepare test specimens of the plasticized film with known dimensions.

Condition the specimens at a standard temperature and humidity.

Weigh the conditioned specimens accurately.

Immerse the specimens in the test liquid (e.g., distilled water, soapy water, hexane, or a

specific oil) in the immersion containers.

Place the containers in a constant-temperature bath for a specified period (e.g., 24 hours) at

a set temperature.

After immersion, remove the specimens, gently wipe them dry, and condition them again.
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Reweigh the specimens.

The resistance to extraction is reported as the percentage of weight loss.

Visualizing the Comparison: Logical Relationships
The selection between diisooctyl sebacate and adipate plasticizers often involves a trade-off

between key performance characteristics. The following diagram illustrates this decision-

making process.

Application Requirement Excellent Low-Temperature
Performance Required?

High-Temperature Stability
(Low Volatility) Critical?

No

Consider Diisooctyl Sebacate (DIOS)

Yes

Contact with Aqueous
Solutions?

No

Yes

Contact with Oils/
Hydrocarbons?

No

Yes

Consider Adipate Plasticizers
(e.g., DOA, DINA, DIDA)

Yes

Consider a Blend of
DIOS and Adipates

Maybe

Click to download full resolution via product page

Caption: Decision-making workflow for selecting between DIOS and adipate plasticizers.

Experimental Workflow for Plasticizer Evaluation
The systematic evaluation of plasticizer performance is crucial for material development. The

following diagram outlines a typical experimental workflow.
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Caption: A typical experimental workflow for evaluating and comparing plasticizer performance.

Conclusion
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In summary, diisooctyl sebacate stands out for its superior low-temperature flexibility and very

low volatility, making it an excellent choice for applications where these properties are

paramount. Adipate plasticizers, while also offering good low-temperature performance, provide

a strong balance of properties and can be more resistant to extraction by non-polar

substances. The selection between DIOS and adipate plasticizers, or a blend of the two, will

ultimately depend on the specific performance requirements of the end-use application. For

researchers and formulators, a thorough evaluation of these key performance indicators using

standardized test methods is essential for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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